Bromodichloromethane
Bromodichloromethane
Bromodichloromethane (BDCM) is the most common trihalomethane (THM). It is a disinfection by-product identified in drinking water after chlorination, which appears to be carcinogenic and toxic. THMs are not only found in drinking supplies but are also prevalent in swimming pools, dump sites and fish samples.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05)
Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria.
Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05)
Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria.
Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant.
Brand Name:
Vulcanchem
CAS No.:
75-27-4
VCID:
VC21124760
InChI:
InChI=1S/CHBrCl2/c2-1(3)4/h1H
SMILES:
C(Cl)(Cl)Br
Molecular Formula:
CHBrCl2
Molecular Weight:
163.83 g/mol
Bromodichloromethane
CAS No.: 75-27-4
Cat. No.: VC21124760
Molecular Formula: CHBrCl2
Molecular Weight: 163.83 g/mol
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Specification
| Description | Bromodichloromethane (BDCM) is the most common trihalomethane (THM). It is a disinfection by-product identified in drinking water after chlorination, which appears to be carcinogenic and toxic. THMs are not only found in drinking supplies but are also prevalent in swimming pools, dump sites and fish samples. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05) Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria. Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant. |
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| CAS No. | 75-27-4 |
| Molecular Formula | CHBrCl2 |
| Molecular Weight | 163.83 g/mol |
| IUPAC Name | bromo(dichloro)methane |
| Standard InChI | InChI=1S/CHBrCl2/c2-1(3)4/h1H |
| Standard InChI Key | FMWLUWPQPKEARP-UHFFFAOYSA-N |
| SMILES | C(Cl)(Cl)Br |
| Canonical SMILES | C(Cl)(Cl)Br |
| Boiling Point | 189 °F at 760 mm Hg (NTP, 1992) 90.0 °C 90 °C |
| Colorform | Liquid Colorless liquid |
| Melting Point | -67 °F (NTP, 1992) -57.0 °C -57 °C |
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